4-ethyl-N-[(5-methyl-2,1,3-benzothiadiazol-4-yl)carbamothioyl]benzamide

• Molecular Formula: C17H16N4OS2
• Molecular Weight: 356.5 g/mol
• IUPAC Name: 4-ethyl-N-[(5-methyl-2,1,3-benzothiadiazol-4-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H16N4OS2/c1-3-11-5-7-12(8-6-11)16(22)19-17(23)18-14-10(2)4-9-13-15(14)21-24-20-13/h4-9H,3H2,1-2H3,(H2,18,19,22,23)
• InChI Key: FLEFVEGHKKRALF-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=CC3=NSN=C32)C

Description

4-ethyl-N-[(5-methyl-2,1,3-benzothiadiazol-4-yl)carbamothioyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Ebselen, which is a synthetic organic compound that contains selenium and has antioxidant and anti-inflammatory properties.

Scientific Research Applications

Ebselen has been extensively studied for its potential applications in various fields. It has been shown to have antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. Ebselen has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in the treatment of cancer, cardiovascular diseases, and diabetes.

Mechanism of Action

The mechanism of action of Ebselen is not fully understood. However, it is believed that Ebselen exerts its antioxidant and anti-inflammatory effects through the modulation of various signaling pathways. Ebselen has been shown to inhibit the activity of various enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. Ebselen has also been shown to increase the activity of various antioxidant enzymes, such as glutathione peroxidase and catalase, which help to reduce oxidative stress.
Biochemical and Physiological Effects:
Ebselen has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which can contribute to the development of various diseases. Ebselen has also been shown to improve mitochondrial function and reduce apoptosis, which can help to protect cells from damage. Ebselen has been shown to have neuroprotective effects, which make it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

Ebselen has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be obtained in large quantities. Ebselen is also stable and can be stored for long periods without degradation. However, one limitation is that Ebselen can be toxic at high concentrations, which can limit its use in certain experiments. Ebselen can also interfere with the activity of certain enzymes, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of Ebselen. One direction is the development of new synthesis methods that can improve the yield and purity of Ebselen. Another direction is the study of the mechanism of action of Ebselen in more detail, which can help to identify new therapeutic targets. Further studies are also needed to determine the safety and efficacy of Ebselen in humans, which can pave the way for its use in clinical settings.

Synthesis Methods

The synthesis of Ebselen involves the reaction of 2-chloro-N-(4-ethylbenzoyl)benzamide with 2-mercaptobenzothiazole in the presence of a base. The reaction results in the formation of 4-ethyl-N-[(5-methyl-2,1,3-benzothiadiazol-4-yl)carbamothioyl]benzamide. The synthesis of Ebselen is relatively straightforward and can be performed on a large scale.